Methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
333314-29-7
VCID:
VC0419444
InChI:
InChI=1S/C20H20ClN5O3S/c1-26-17(11-22-14-9-7-13(21)8-10-14)24-25-20(26)30-12-18(27)23-16-6-4-3-5-15(16)19(28)29-2/h3-10,22H,11-12H2,1-2H3,(H,23,27)
SMILES:
CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC)CNC3=CC=C(C=C3)Cl
Molecular Formula:
C20H20ClN5O3S
Molecular Weight:
445.9g/mol
Methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
CAS No.: 333314-29-7
Main Products
VCID: VC0419444
Molecular Formula: C20H20ClN5O3S
Molecular Weight: 445.9g/mol
![Methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate - 333314-29-7](/images/no_structure.jpg)
| CAS No. | 333314-29-7 |
|---|---|
| Product Name | Methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Molecular Formula | C20H20ClN5O3S |
| Molecular Weight | 445.9g/mol |
| IUPAC Name | methyl 2-[[2-[[5-[(4-chloroanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C20H20ClN5O3S/c1-26-17(11-22-14-9-7-13(21)8-10-14)24-25-20(26)30-12-18(27)23-16-6-4-3-5-15(16)19(28)29-2/h3-10,22H,11-12H2,1-2H3,(H,23,27) |
| Standard InChIKey | RPIXCPJOTZTHCN-UHFFFAOYSA-N |
| SMILES | CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC)CNC3=CC=C(C=C3)Cl |
| Canonical SMILES | CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC)CNC3=CC=C(C=C3)Cl |
| PubChem Compound | 995864 |
| Last Modified | Nov 11 2021 |
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